Cas no 5128-01-8 (3-pentofuranosyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 3-pentofuranosyl-3H-imidazo[4,5-b]pyridine
• CAS No: 5128-01-8
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 935080
• PubChem ID: 263015
• Update Time: 2025-04-19

3-pentofuranosyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-pentofuranosyl-3H-imidazo[4,5-b]pyridine
• 1-Deazapurine riboside;
• NSC-97166
• SCHEMBL23982252
• 2-(hydroxymethyl)-5-imidazo[5,4-b]pyridin-3-yloxolane-3,4-diol
• DTXSID10294579
• 5128-01-8
• NSC97166
• SCHEMBL20419156

• Inchi： 1S/C11H13N3O4/c15-4-7-8(16)9(17)11(18-7)14-5-13-6-2-1-3-12-10(6)14/h1-3,5,7-9,11,15-17H,4H2
• InChI Key： JVODRKOKQFRWIN-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C=CC=NC1=2)O)O

Computed Properties

• Exact Mass: 251.09100
• Monoisotopic Mass: 251.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 576.2°C at 760 mmHg
• Flash Point: 302.3°C
• Refractive Index: 1.774
• PSA: 100.63000
• LogP: -0.95720